Cas no 1207012-83-6 (ethyl {4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate)

• Product Name: ethyl {4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate
• CAS No: 1207012-83-6
• MF: C₁₃H₁₆N₂O₅S
• MW: 312.341542243958
• CID: 6288563
• PubChem ID: 45497589
• Update Time: 2025-05-22

ethyl {4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• ethyl {4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate
• ethyl 2-((4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)amino)-2-oxoacetate
• 1207012-83-6
• ethyl {[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]carbamoyl}formate
• F2189-0366
• ethyl 2-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)anilino]-2-oxoacetate
• AKOS024628028

• Inchi： 1S/C13H16N2O5S/c1-2-20-13(17)12(16)14-10-4-6-11(7-5-10)15-8-3-9-21(15,18)19/h4-7H,2-3,8-9H2,1H3,(H,14,16)
• InChI Key： CEBVKUBLLUOKOF-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(=CC=1)NC(C(=O)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 312.07799279g/mol
• Monoisotopic Mass: 312.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ethyl {4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate

Recent Advances in the Study of Ethyl {4-(1,1-Dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate (CAS: 1207012-83-6)

The compound ethyl {4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate (CAS: 1207012-83-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of ethyl {4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate as a key intermediate in the synthesis of novel sulfonamide derivatives. Sulfonamides are well-known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 1,1-dioxo-1lambda6,2-thiazolidine moiety in this compound enhances its reactivity and potential for further derivatization, making it a valuable scaffold for medicinal chemistry research.

In a study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of ethyl {4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate on carbonic anhydrase isoforms. The compound exhibited selective inhibition of tumor-associated carbonic anhydrase IX and XII, which are overexpressed in various cancers and play a critical role in tumor progression and metastasis. These findings suggest its potential as a lead compound for the development of targeted anticancer therapies.

Another significant area of research involves the compound's application in the synthesis of hybrid molecules. By combining the thiazolidine dioxide scaffold with other pharmacophores, researchers have developed novel compounds with enhanced biological activities. For instance, a recent study demonstrated that derivatives of ethyl {4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate exhibit potent anti-inflammatory effects by modulating the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases.

The pharmacokinetic properties of ethyl {4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate have also been investigated. Preliminary in vitro and in vivo studies indicate favorable absorption and metabolic stability, although further optimization may be required to improve its bioavailability and reduce potential off-target effects. These studies underscore the importance of structural modifications to enhance the drug-like properties of this compound.

In conclusion, ethyl {4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate (CAS: 1207012-83-6) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research in drug discovery. Future studies should focus on optimizing its pharmacological profile and exploring its potential in treating various diseases, including cancer and inflammatory disorders.